Cas no 1938456-47-3 ((2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride)

• Product Name: (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride
• CAS No: 1938456-47-3
• MF: C₁₂H₂₅ClN₂O
• MW: 248.792702436447
• CID: 6452082
• PubChem ID: 120375574
• Update Time: 2025-06-14

(2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride
• AKOS026268553
• EN300-12330200
• 1938456-47-3
• (2R,6S)-2,6-dimethyl-4-[(piperidin-4-yl)methyl]morpholine hydrochloride

• Inchi： 1S/C12H24N2O.ClH/c1-10-7-14(8-11(2)15-10)9-12-3-5-13-6-4-12;/h10-13H,3-9H2,1-2H3;1H/t10-,11+;
• InChI Key： ARRALEBXMZHSLM-NJJJQDLFSA-N
• SMILES： Cl.O1[C@@H](C)CN(C[C@H]1C)CC1CCNCC1

Computed Properties

• Exact Mass: 248.1655411g/mol
• Monoisotopic Mass: 248.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine;hydrochloride

Comprehensive Overview of (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine Hydrochloride (CAS No. 1938456-47-3)

The compound (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine hydrochloride (CAS No. 1938456-47-3) is a chiral morpholine derivative with significant potential in pharmaceutical research and drug development. Its unique structural features, including the piperidin-4-ylmethyl moiety and 2,6-dimethylmorpholine backbone, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The hydrochloride salt form (hydrochloride) enhances its solubility and stability, making it more suitable for formulation studies. This aligns with current industry trends favoring salt forms to improve drug-like properties, a topic frequently searched in pharmacokinetic optimization and drug delivery systems.

The stereochemistry of this compound, denoted by the (2R,6S) configuration, is critical for its biological activity. Chirality plays a pivotal role in drug-receptor interactions, a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms. Researchers often query the synthetic routes for such chiral morpholines, reflecting the growing emphasis on sustainable and scalable synthetic methodologies. The presence of both morpholine and piperidine rings in its structure also makes it a versatile scaffold for GPCR-targeted therapies, another trending area in preclinical research.

From a technical perspective, the CAS No. 1938456-47-3 is frequently cross-referenced in patent literature and scientific databases, highlighting its commercial and academic relevance. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to characterize its purity and confirm its absolute configuration. These methods are widely discussed in quality control circles, particularly for APIs (Active Pharmaceutical Ingredients) requiring stringent regulatory compliance.

Beyond its pharmaceutical applications, this compound’s structural analogs are being explored in agrochemicals and materials science, demonstrating its interdisciplinary utility. The piperidin-4-ylmethyl group, in particular, is a recurring motif in small-molecule inhibitors, a subject of intense interest in oncology and immunology research. Such versatility answers frequent search queries about scaffold hopping and fragment-based drug design.

In conclusion, (2R,6S)-2,6-Dimethyl-4-(piperidin-4-ylmethyl)morpholine hydrochloride represents a compelling case study in modern chemical innovation. Its combination of chiral complexity, functional group diversity, and salt-forming capability positions it as a high-value compound for both academic and industrial research. As the scientific community continues to prioritize enantioselective synthesis and structure-activity relationships, this molecule is poised to remain a focal point in cutting-edge drug discovery initiatives.